4-bromo-N-(naphthalen-2-yl)benzamide

Protocols & Analytical Methods

Application Note: High-Efficiency Suzuki-Miyaura Cross-Coupling of 4-Bromo-N-(naphthalen-2-yl)benzamide

Abstract & Scope

This technical guide details the optimized protocols for the palladium-catalyzed cross-coupling of 4-bromo-N-(naphthalen-2-yl)benzamide with aryl boronic acids. This substrate represents a specific challenge in medicinal chemistry: it combines an electrophilic aryl halide with a secondary amide moiety and a bulky, lipophilic naphthyl group.

While standard Suzuki conditions often suffice for simple aryl bromides, the N-(naphthalen-2-yl)benzamide scaffold requires specific attention to solubility profiles and amide-directed catalyst poisoning . This note provides a robust, self-validating workflow suitable for library synthesis and scale-up, utilizing Pd(dppf)Cl₂ and XPhos-based systems to ensure high turnover frequencies (TOF) and minimal hydrodebromination.

Substrate Synthesis (Pre-requisite)

Note: Commercial availability of this specific amide is variable.[1] In-house synthesis is recommended to ensure purity >98% prior to coupling.

Reaction: Nucleophilic Acyl Substitution Reagents: 4-Bromobenzoyl chloride + 2-Naphthylamine

optimized Protocol

• Dissolution: Dissolve 2-naphthylamine (1.0 equiv) in anhydrous Dichloromethane (DCM) [0.2 M].

• Base Addition: Add Triethylamine (Et₃N, 1.5 equiv) and cool to 0°C.

• Acylation: Dropwise add 4-bromobenzoyl chloride (1.05 equiv) dissolved in minimal DCM.

• Workup: Warm to RT (2 h). Wash with 1N HCl (to remove unreacted amine), then sat. NaHCO₃.

• Purification: Recrystallize from Ethanol/Water.

  • Target Appearance: White to off-white crystalline solid.

  • QC Check: ¹H NMR should show distinct amide N-H singlet at

    10.0–10.5 ppm (DMSO-d₆).

Critical Parameter Analysis

Before executing the coupling, three physicochemical factors must be managed:

Parameter	Challenge	Solution
N-H Acidity	The secondary amide proton (pKa ~17) can coordinate to Pd(II) species, potentially retarding the catalytic cycle or facilitating Buchwald-Hartwig type side reactions.	Use mild bases (K₂CO₃) or sterically bulky biaryl phosphine ligands (XPhos) to prevent N-coordination.
Lipophilicity	The naphthyl group renders the substrate poorly soluble in standard Suzuki solvents like pure Ethanol or Methanol.	Use 1,4-Dioxane or Toluene as the primary solvent to maintain homogeneity at 80°C.
Electronic Activation	The amide is electron-withdrawing at the para position, activating the C-Br bond for oxidative addition.	Oxidative addition is fast; the rate-limiting step is likely Transmetallation. Ensure boronic acid is in slight excess (1.2–1.5 equiv).

Experimental Protocols

Method A: The "Robust" Protocol (General Purpose)

Recommended for coupling with simple electron-rich or neutral aryl boronic acids.

Reagents:

• Substrate: 4-bromo-N-(naphthalen-2-yl)benzamide (1.0 equiv)

• Boronic Acid: Aryl-B(OH)₂ (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3 mol%)

• Base: K₂CO₃ (2.0 equiv)[2][3]

• Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Procedure:

• Charge: To a reaction vial equipped with a stir bar, add the amide substrate (1.0 equiv), boronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

• Degas: Cap the vial with a septum. Evacuate and backfill with Argon (x3).

• Solvent: Inject degassed 1,4-Dioxane/Water (4:1) via syringe. Concentration should be 0.1 M relative to the bromide.

• Catalyst: Quickly remove the septum to add Pd(dppf)Cl₂ (3 mol%) under a positive stream of Argon, then reseal.

• Reaction: Heat block to 90°C for 4–12 hours.

  • Visual Check: The reaction usually turns dark red/brown. A black precipitate indicates Pd aggregation (catalyst death).

• Workup: Cool to RT. Dilute with EtOAc. Wash with water and brine. Dry over Na₂SO₄.[3]

• Purification: Flash chromatography (Hexanes/EtOAc gradient).

Method B: The "High-Performance" Protocol (Sterically Demanding)

Recommended for coupling with ortho-substituted boronic acids or if Method A stalls.

Reagents:

• Catalyst: XPhos Pd G2 (2 mol%)

• Base: K₃PO₄ (3.0 equiv)[4]

• Solvent: Toluene / Water (10:1)

• Temperature: 100°C

Rationale: XPhos is an electron-rich, bulky ligand that facilitates oxidative addition and protects the metal center from amide interference.

Workflow Visualization

The following diagram outlines the logical flow from starting material synthesis to final isolation, including decision nodes for method selection.

Caption: Decision matrix for selecting the optimal catalytic system based on boronic acid sterics.

Mechanistic Insights & Troubleshooting

Understanding the catalytic cycle is crucial for troubleshooting. The amide group presents a risk of "poisoning" the palladium if the reductive elimination step is slow.

Catalytic Cycle & Interference Points

Caption: Suzuki-Miyaura cycle highlighting the risk of Amide N-coordination during the Pd(II) phase.

Troubleshooting Table

Observation	Diagnosis	Corrective Action
Starting Material Remains	Catalyst Deactivation	Switch to XPhos Pd G2 or SPhos . These ligands create a "roof" over the Pd, preventing amide interference [1].
Protodebromination (Ar-Br Ar-H)	Solvent/Proton Source	Ensure solvents are anhydrous before mixing with water. Reduce reaction time. This often happens if Transmetallation is too slow.
Low Yield / Black Precipitate	Pd Aggregation ("Pd Black")	Oxygen leak or insufficient ligand. Increase ligand:Pd ratio or switch to a precatalyst (e.g., Pd(dppf)Cl₂).
New Spot (Lower Rf)	Amide Hydrolysis	Base is too strong or temperature too high. Switch from K₃PO₄ to K₂CO₃ or CsF.

References

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. Link

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• BenchChem. (2025).[5] Application Notes: Suzuki-Miyaura Coupling of Aryl Halides. Link

• Bruno, N. C., et al. (2013). Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions. Chemical Science, 4, 916-920. Link

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Preparation of N-(Naphthalen-2-yl)benzamide Derivatives for Medicinal Chemistry: Application Notes and Protocols

Introduction: The N-(Naphthalen-2-yl)benzamide Scaffold as a Privileged Structure in Drug Discovery

The N-(naphthalen-2-yl)benzamide scaffold has emerged as a versatile and privileged structure in the field of medicinal chemistry.[1] This assertion is grounded in the recurrent appearance of this motif in a multitude of biologically active compounds exhibiting a wide spectrum of therapeutic potential. The inherent structural features of this scaffold—a rigid, lipophilic naphthalene ring system coupled to a variable benzamide moiety via a stable amide linkage—provide an excellent platform for the design of novel therapeutic agents.[2] The naphthalene moiety often contributes to enhanced binding affinity with biological targets through π-π stacking and hydrophobic interactions, while the benzamide portion offers numerous points for chemical modification to fine-tune pharmacological activity, selectivity, and pharmacokinetic properties.[3]

This technical guide provides a comprehensive overview of the synthesis, characterization, and biological evaluation of N-(naphthalen-2-yl)benzamide derivatives. It is intended for researchers, scientists, and drug development professionals engaged in the discovery of new therapeutic agents. The protocols and insights presented herein are designed to be both instructional and explanatory, elucidating the rationale behind experimental choices to empower the user to not only replicate but also adapt these methodologies for their specific research objectives.

Synthetic Strategy: General Protocol for the Preparation of N-(Naphthalen-2-yl)benzamide Derivatives via Schotten-Baumann Reaction

The synthesis of N-(naphthalen-2-yl)benzamide derivatives is most commonly and efficiently achieved through the Schotten-Baumann reaction.[4][5][6] This robust and high-yielding condensation reaction involves the acylation of a primary amine (naphthalen-2-amine) with an acyl chloride (a substituted benzoyl chloride) in the presence of a base.[4][7] The base plays a crucial role in neutralizing the hydrochloric acid generated during the reaction, thereby driving the equilibrium towards product formation.[6]

The general workflow for the synthesis is depicted in the following diagram:

Caption: General workflow for the synthesis of N-(naphthalen-2-yl)benzamide derivatives.

Detailed Experimental Protocol:

Materials:

• Naphthalen-2-amine

• Substituted benzoyl chloride (e.g., benzoyl chloride, 4-chlorobenzoyl chloride, 4-methoxybenzoyl chloride, etc.)

• Pyridine or 10% aqueous sodium hydroxide solution

• Dichloromethane (DCM) or another suitable organic solvent

• Ethanol or other suitable solvent for recrystallization

• Magnetic stirrer and stirring bar

• Round-bottom flask

• Dropping funnel

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Dissolution of Amine: In a round-bottom flask, dissolve naphthalen-2-amine (1.0 equivalent) in a suitable organic solvent such as dichloromethane (DCM) or in an aqueous basic solution (e.g., 10% NaOH). If using an organic solvent, add a base like pyridine (1.2 equivalents).

• Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes to cool it to 0-5 °C.

• Addition of Acyl Chloride: Slowly add the substituted benzoyl chloride (1.1 equivalents) dropwise to the cooled amine solution using a dropping funnel over a period of 15-20 minutes. Maintain the temperature below 5 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • For aqueous basic conditions: The product will often precipitate out of the solution. Collect the solid by vacuum filtration using a Büchner funnel. Wash the solid with cold water to remove any inorganic impurities.

  • For organic solvent conditions: Pour the reaction mixture into a separatory funnel containing water. Separate the organic layer, and wash it sequentially with 1 M HCl (to remove excess pyridine), saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolation of Crude Product: If the product was in the organic layer, remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to obtain the pure N-(naphthalen-2-yl)benzamide derivative.

• Characterization: Confirm the structure and purity of the final compound using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Biological Evaluation: Protocols for Anticancer and Antimicrobial Screening

The N-(naphthalen-2-yl)benzamide scaffold has demonstrated significant potential in the development of both anticancer and antimicrobial agents.[2][8] Below are detailed protocols for the preliminary in vitro evaluation of these activities.

Anticancer Activity: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and proliferation.[9][10][11] It is based on the reduction of the yellow tetrazolium salt MTT by metabolically active cells, primarily by mitochondrial dehydrogenases, to form purple formazan crystals.[10] The amount of formazan produced is directly proportional to the number of viable cells.

Experimental Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate the plate at 37 °C in a humidified 5% CO₂ atmosphere for 24 hours to allow the cells to attach.

• Compound Treatment: Prepare a stock solution of the test N-(naphthalen-2-yl)benzamide derivative in dimethyl sulfoxide (DMSO). Prepare serial dilutions of the compound in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced cytotoxicity. Replace the medium in the wells with 100 µL of the medium containing the test compound at different concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug like doxorubicin).

• Incubation: Incubate the plate for 48 or 72 hours at 37 °C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well.[10]

• Formazan Formation: Incubate the plate for another 4 hours at 37 °C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium from each well and add 100 µL of DMSO or a suitable solubilization solution to dissolve the formazan crystals.[11] Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[12]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[11] A reference wavelength of 630 nm can be used for background correction.[12]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Determination

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[13][14] The broth microdilution method is a standard technique for determining the MIC.[15]

Experimental Protocol:

• Preparation of Bacterial Inoculum: From a fresh culture of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli) on an agar plate, suspend a few colonies in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.[15] Dilute this suspension 1:100 in the appropriate broth medium (e.g., Mueller-Hinton Broth) to obtain a final inoculum density of approximately 1.5 x 10⁶ CFU/mL.

• Preparation of Compound Dilutions: Prepare a stock solution of the N-(naphthalen-2-yl)benzamide derivative in a suitable solvent (e.g., DMSO). In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in the broth medium to obtain a range of concentrations (e.g., 256, 128, 64, 32, 16, 8, 4, 2, 1, 0.5 µg/mL).

• Inoculation: Add the prepared bacterial inoculum to each well containing the compound dilutions. The final volume in each well should be 200 µL, and the final bacterial concentration will be approximately 5 x 10⁵ CFU/mL.[14] Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37 °C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for bacterial growth (turbidity). The MIC is the lowest concentration of the compound at which there is no visible growth.[13]

Structure-Activity Relationship (SAR) and Mechanistic Insights

The biological activity of N-(naphthalen-2-yl)benzamide derivatives is highly dependent on the nature and position of substituents on both the naphthalene and benzamide rings. A systematic variation of these substituents allows for the elucidation of structure-activity relationships (SAR), which is crucial for the rational design of more potent and selective compounds.

Anticancer Activity SAR

Compound ID	R (Benzamide Substituent)	R' (Naphthalene Substituent)	Cancer Cell Line	IC₅₀ (µM)	Reference
1	H	H	MCF-7	>30	[16]
2	4-OCH₃	H	MCF-7	>30	[16]
3	H	1-SO₂NH-benzyl	MCF-7	0.25	[16]
4	H	1-SO₂NH-(4-methoxybenzyl)	MCF-7	0.18	[16]
5	H	1-SO₂NH-(naphthalen-1-yl)	MCF-7	0.09	[16]
6	H	1-SO₂NH-(naphthalen-2-yl)	MCF-7	0.15	[16]
7	3,4,5-(OCH₃)₃ (enamide linker)	1-O-acetylhydrazide	Huh-7	3.37	[17]
8	4-CH₃ (enamide linker)	1-O-acetylhydrazide	Huh-7	2.62	[17]

Note: The table presents a selection of data from the literature to illustrate SAR trends. The specific linkers and substitution patterns can significantly influence activity.

Key Insights from SAR:

• Substitution on the Naphthalene Ring: Unsubstituted N-(naphthalen-2-yl)benzamide often shows weak activity. The introduction of specific functional groups, such as sulfonamides at the 1-position of the naphthalene ring, can dramatically increase anticancer potency.[16] The size and electronic properties of the substituent are critical, with larger aromatic groups like naphthalene itself leading to highly potent compounds.[16]

• Substitution on the Benzamide Ring: Modifications on the benzamide ring also play a significant role. For instance, in a series of naphthalene-containing enamides, a p-tolyl group on the benzamide moiety resulted in the most potent compound against the Huh-7 hepatocellular carcinoma cell line.[17]

Mechanism of Action: Tubulin Polymerization Inhibition and Apoptosis Induction

Several potent N-(naphthalen-2-yl)benzamide derivatives exert their anticancer effects by targeting the microtubule network, which is essential for cell division. These compounds can act as tubulin polymerization inhibitors, binding to the colchicine-binding site on β-tubulin.[16][17] This disruption of microtubule dynamics leads to cell cycle arrest at the G2/M phase and subsequently induces apoptosis (programmed cell death).[17][18]

The induction of apoptosis is a key mechanism of action for many anticancer drugs.[19] For some benzamide derivatives, this process involves the release of cytochrome c from the mitochondria into the cytosol, which then activates caspase-9 and the downstream executioner caspases, leading to cell death.[18]

Caption: Simplified signaling pathway for apoptosis induction by tubulin-inhibiting N-(naphthalen-2-yl)benzamide derivatives.

Conclusion and Future Perspectives

The N-(naphthalen-2-yl)benzamide scaffold represents a highly promising starting point for the development of novel therapeutic agents. The synthetic accessibility via the Schotten-Baumann reaction allows for the rapid generation of diverse chemical libraries. The detailed protocols provided in this guide for synthesis and biological evaluation offer a solid foundation for researchers to explore the potential of these compounds. The emerging understanding of their mechanisms of action, particularly as tubulin polymerization inhibitors and inducers of apoptosis, provides a rational basis for further optimization. Future efforts should focus on expanding the SAR studies to identify compounds with improved potency, selectivity, and drug-like properties, ultimately leading to the development of new and effective treatments for cancer and infectious diseases.

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• SEAFDEC/AQD. (n.d.). Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. Retrieved from [Link]

• LibreTexts. (2024). 13.5A: Minimal Inhibitory Concentration (MIC). Biology LibreTexts. Retrieved from [Link]

• Spagnolo, F., et al. (2021). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Journal of Clinical Medicine, 10(5), 978. [Link]

• Khan, I., et al. (2024). Synthesis and In-Vitro Antimicrobial Activity of N-Benzamide Derivatives. Chemistry & Chemical Technology, 18(2), 239-247. [Link]

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2024). Naphthalene: A Multidimensional Scaffold in Medicinal Chemistry with Promising Antimicrobial Potential. [Link]

• Testbook. (n.d.). Schotten Baumann Reaction: Definition, Procedure, Mechanism, Uses. Retrieved from [Link]

• BYJU'S. (2019). Schotten Baumann Reaction. Retrieved from [Link]

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• El-Sayed, E. F., et al. (2022). New naphthalene-containing enamides: synthesis, structural insights and biological screening as potential anticancer agents against Huh-7 cancer cell line. RSC Advances, 12(52), 33835-33853. [Link]

• Wang, Y., et al. (2021). Synthesis and anticancer activity evaluation of naphthalene-substituted triazole spirodienones. Future Medicinal Chemistry, 13(23), 2045-2057. [Link]

• Szabó, I., et al. (2021). A New Approach for the Synthesis of N-Arylamides Starting from Benzonitriles. Molecules, 26(21), 6439. [Link]

• El-Naggar, A. M., et al. (2022). Design, synthesis and anticancer evaluation of naphthalen-1-yloxyacetamide derivatives against MCF-7 cells. Molecules, 27(19), 6296. [Link]

• Li, Y., et al. (2021). Synthesis, biological evaluation and molecular docking investigation of new sulphonamide derivatives bearing naphthalene moiety as potent tubulin polymerisation inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1438-1447. [Link]

• ResearchGate. (n.d.). Some tubulin polymerisation inhibitors containing thiazole or naphthalene moiety. Retrieved from [Link]

• Wang, Y., et al. (2021). Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities. European Journal of Medicinal Chemistry, 216, 113316. [Link]

• Al-Ostath, A., et al. (2023). Synthesis, in vitro antimicrobial activity, and in silico studies of 1-aminoalkyl-2-naphthols. Scientific Reports, 13(1), 19575. [Link]

• Olsson, A., et al. (2002). Mechanism of action for N-substituted benzamide-induced apoptosis. British Journal of Cancer, 86(7), 1171-1177. [Link]

• ResearchGate. (n.d.). New naphthalene-containing enamides: synthesis, structural insights and biological screening as potential anticancer agents against Huh-7 cancer cell line. Retrieved from [Link]

• ResearchGate. (n.d.). Discovery of Novel N-Benzylbenzamide Derivatives as Tubulin Polymerization Inhibitors with Potent Antitumor Activities. Retrieved from [Link]

• RSC Publishing. (n.d.). New naphthalene-containing enamides: synthesis, structural insights and biological screening as potential anticancer agents against Huh-7 cancer cell line. Retrieved from [Link]

• Chen, T., et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Medicinal Chemistry, 8(10), 273-280. [Link]

• MDPI. (2023). Development of Naphthalene-Derivative Bis-QACs as Potent Antimicrobials: Unraveling Structure–Activity Relationship and Microbiological Properties. [Link]

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• Bloom, S., et al. (2018). Redefining the Synthetic Logic of Medicinal Chemistry. Photoredox-Catalyzed Reactions as a General Tool for Aliphatic Core Functionalization. Journal of the American Chemical Society, 140(32), 10255-10260. [Link]

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Technical Notes & Optimization

Technical Support Center: Amide Bond Formation with Sterically Hindered Naphthyl Amines

Welcome to our technical support center, a dedicated resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the challenging synthesis of amides from sterically hindered naphthyl amines. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the rationale behind them to empower your synthetic strategies.

Troubleshooting Guide

This section is designed to address specific experimental issues in a direct question-and-answer format.

Question 1: My standard amide coupling reaction using HATU/DIPEA is giving me very low to no yield with my sterically hindered naphthyl amine. What's going wrong?

Answer:

This is a classic challenge. The low yield is likely due to a combination of two factors: the reduced nucleophilicity of the naphthyl amine and significant steric hindrance around the nitrogen atom. The bulky naphthyl group physically obstructs the approach of the activated carboxylic acid.[1][2] Standard coupling reagents like HATU, while potent, may not form a sufficiently reactive activated ester to overcome this high activation energy barrier, or the activated intermediate may decompose before the slow coupling can occur.[3]

Causality Explained: The lone pair of electrons on the nitrogen of your naphthyl amine is delocalized into the aromatic system, making it less available for nucleophilic attack compared to an aliphatic amine. When you add steric bulk, the amine's ability to attack the electrophilic carbonyl of the activated acid is further diminished.

Troubleshooting Steps:

• Switch to a More Potent Coupling Reagent: For such demanding couplings, you need to generate a more reactive electrophile. Consider phosphonium-based reagents like PyBOP or PyAOP , which are known for their efficacy in difficult couplings.[4][5][6][7] An even more powerful strategy is the in situ formation of highly reactive acyl fluorides .[1][8][9]

• Elevate the Reaction Temperature: Increasing the temperature can provide the necessary energy to overcome the activation barrier.[3] Microwave-assisted synthesis can be particularly effective for accelerating these sluggish reactions.[1]

• Optimize the Base: While DIPEA is a common choice, its bulk can sometimes exacerbate steric issues. Consider a less hindered base like N-methylmorpholine (NMM) or, in some cases, a stronger non-nucleophilic base if amine protonation is a concern.[4]

• Solvent Choice: Ensure you are using anhydrous, polar aprotic solvents like DMF or NMP to facilitate the reaction. For particularly challenging cases, a mixture of solvents like DCM/DMF/NMP (1:1:1) can improve solvation and reaction rates.[1]

Question 2: I'm seeing the formation of byproducts in my reaction. What are the likely side reactions and how can I minimize them?

Answer:

Side reactions are common in challenging amide couplings. The specific byproducts will depend on your coupling reagent and conditions.

Common Side Reactions:

• Guanidinium Byproduct Formation: If you are using uronium/aminium-based reagents like HATU or HBTU, the coupling reagent can react with the amine to form an undesired guanidinium species. This is particularly problematic with unreactive amines where the desired coupling is slow.

• Racemization: If your carboxylic acid has a chiral center at the α-position, the harsh conditions required for hindered couplings can lead to epimerization.[5][6] This occurs through the formation of an oxazolone intermediate.

• Anhydride Formation: With carbodiimide reagents like DCC or EDC, the activated O-acylisourea intermediate can react with another molecule of the carboxylic acid to form a symmetric anhydride. While the anhydride is still reactive, this consumes an extra equivalent of your acid.

Strategies for Minimization:

• Order of Addition: To minimize guanidinium formation, pre-activate the carboxylic acid with the coupling reagent and base for a few minutes before adding the naphthyl amine.[1]

• Use of Additives: Additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) can suppress racemization by forming active esters that are less prone to oxazolone formation.[5][10] HOAt is generally more effective than HOBt.[7]

• Phosphonium Reagents: Phosphonium-based reagents (e.g., PyBOP) do not form guanidinium byproducts, making them a good choice to avoid this specific side reaction.[6]

Question 3: I've tried several coupling reagents and I'm still struggling. Is there a more robust method for extremely hindered substrates?

Answer:

Yes. When conventional coupling methods fail, you need to consider more specialized and highly reactive strategies.

Advanced Strategies:

• Acyl Fluoride Formation: This is often the go-to method for extremely hindered couplings.[1][8] Acyl fluorides are among the smallest and most reactive acyl halides, minimizing steric clash.[8][9] You can generate them in situ using reagents like TFFH or BTFFH.[8][11]

• Acid Chloride Formation: Converting the carboxylic acid to an acid chloride using reagents like oxalyl chloride or thionyl chloride creates a highly reactive electrophile.[12] However, this method can be harsh and may not be suitable for sensitive substrates.

• Grignard-Isocyanate Reaction: For the most challenging cases, an alternative disconnection approach can be used. This involves converting the naphthyl amine into an isocyanate and the carboxylic acid into a Grignard reagent. The addition of the Grignard reagent to the isocyanate can form even the most sterically hindered amides.[13][14]

Frequently Asked Questions (FAQs)

Q1: How do I choose the best coupling reagent for my sterically hindered naphthyl amine?

The choice of coupling reagent is critical. For difficult couplings, you should move beyond standard carbodiimides. Here is a comparison to guide your selection:

Coupling Reagent Class	Examples	Pros	Cons	Best For...
Carbodiimides	EDC, DCC, DIC	Inexpensive, readily available.[4][15]	Lower reactivity, risk of racemization, byproduct (DCU) can be difficult to remove.[5][16][17]	Simple, non-hindered couplings.
Uronium/Aminium Salts	HATU, HBTU, TBTU, COMU	High reactivity, fast reaction rates.[7][18]	Can form guanidinium byproducts with unreactive amines, can be explosive under certain conditions.[18]	Moderately hindered couplings, peptide synthesis.
Phosphonium Salts	PyBOP, PyAOP	Very high reactivity, low racemization, no guanidinium byproduct formation.[4][6]	Byproducts can sometimes be difficult to remove.	Sterically hindered and racemization-prone couplings.
Acyl Fluoride Precursors	TFFH, BTFFH	Forms highly reactive, small acyl fluoride intermediates.[8][11] Excellent for very hindered systems.	Reagents can be more expensive.	Extremely sterically hindered substrates where other methods fail.[8][9]

Q2: What is the role of additives like HOBt and HOAt?

Additives like HOBt and HOAt are crucial for two main reasons:

• Suppressing Racemization: They react with the activated carboxylic acid intermediate (e.g., the O-acylisourea formed with carbodiimides) to generate an active ester. This HOBt or HOAt ester is more stable towards racemization than the initial activated species.[5]

• Increasing Reaction Rate: The active esters formed are often more reactive towards the amine than the initial activated intermediate, leading to higher yields and faster reactions. HOAt is particularly effective due to the anchimeric assistance provided by the pyridine nitrogen.[7]

Q3: Can I use a catalytic amount of a coupling reagent?

Generally, no. Most amide coupling reagents are used in stoichiometric amounts because they are consumed in the reaction to activate the carboxylic acid.[19] However, there is ongoing research into developing catalytic methods for amide bond formation, often using boronic acid catalysts, but these are not yet standard practice for complex, hindered substrates.[20][21]

Experimental Protocols & Visualizations

Protocol 1: Acyl Fluoride Formation for Extremely Hindered Couplings

This protocol is adapted for situations where even potent uronium/phosphonium reagents fail.[1][8]

Step-by-Step Methodology:

• Acid Activation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid (1.0 equiv) in anhydrous DCM or MeCN.

• Add a suitable base, such as DIPEA (2.0 equiv) or 2,4,6-collidine.

• Cool the mixture to 0 °C.

• Add the fluorinating agent, such as BTFFH (1.2 equiv), portion-wise.

• Allow the mixture to stir at room temperature for 30-60 minutes to ensure complete formation of the acyl fluoride.

• Coupling Reaction: Add the sterically hindered naphthyl amine (1.1 equiv) to the reaction mixture.

• Heat the reaction to an elevated temperature (e.g., 40-80 °C) and monitor by LC-MS until completion. Reaction times can range from a few hours to overnight.

• Work-up: Upon completion, quench the reaction with saturated aqueous NaHCO₃, extract with an organic solvent, dry, and purify by column chromatography.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting difficult amide couplings with sterically hindered naphthyl amines.

Caption: Carbodiimide activation pathway with HOBt additive.

References

• Subiros-Funosas, R., et al. (2013). Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. MedChemComm. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Retrieved from [Link]

• Aapptec. (n.d.). Coupling Reagents. Retrieved from [Link]

• Prakash, G. K. S., et al. (2009). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Journal of Visualized Experiments. Retrieved from [Link]

• Ishihara, K. (2019). Amide bond formation: beyond the dilemma between activation and racemisation. Royal Society of Chemistry. Retrieved from [Link]

• Stash, A., et al. (2020). Mechanochemical Synthesis of Amides with Uronium-Based Coupling Reagents. The Journal of Organic Chemistry. Retrieved from [Link]

• Gagnon, D., et al. (2020). Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts. ACS Omega. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Retrieved from [Link]

• Bode, J. W. (2016). The Synthesis of Sterically Hindered Amides. CHIMIA. Retrieved from [Link]

• Lund, M., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Reddit. (2021). Tips and tricks for difficult amide bond formation?. r/Chempros. Retrieved from [Link]

• Creative BioMart. (2025). Commonly Used Coupling Reagents in Peptide Synthesis. Retrieved from [Link]

• UCL Discovery. (n.d.). A green chemistry perspective on catalytic amide bond formation. Retrieved from [Link]

• ResearchGate. (2014). Does anyone have experience with amide coupling reaction of aniline?. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Guide: IR Spectrum Analysis of Amide Bands in 4-bromo-N-(naphthalen-2-yl)benzamide

Executive Summary & Strategic Context

Target Molecule: 4-bromo-N-(naphthalen-2-yl)benzamide Molecular Formula: C₁₇H₁₂BrNO Primary Application: Structure-Activity Relationship (SAR) studies in antimicrobial and anticancer drug discovery.[1][2][3]

In the characterization of N-aryl benzamides, the amide functionality (-CONH-) serves as the critical structural pivot.[1] For researchers synthesizing 4-bromo-N-(naphthalen-2-yl)benzamide, confirming the integrity of this linkage is paramount.[1][2][3] This guide compares two primary analytical approaches—Experimental FT-IR (ATR) and Theoretical DFT Prediction —to provide a robust framework for spectral assignment.[1][2][3]

Unlike simple aliphatic amides, this molecule features a "push-pull" electronic environment:

• Electron Withdrawing Group (EWG): The 4-Bromo substituent on the benzoyl ring exerts an inductive effect (-I).[1][2][3]

• Extended Conjugation: The N-naphthalen-2-yl group acts as a resonance sink, potentially lowering vibrational frequencies via delocalization.[1][2]

Comparative Analysis: Experimental vs. Theoretical Approaches

This section contrasts the two standard methods for analyzing the amide bands of the target molecule.

Feature	Method A: Experimental FT-IR (ATR)	Method B: Computational DFT (B3LYP/6-31G)*
Primary Utility	Validation of synthesis success and solid-state packing.[1][2][3]	Predicting band locations and visualizing vibrational modes.[4]
Amide I (C=O)	1650–1670 cm⁻¹ (Broadened by H-bonding).[1][2][3]	1680–1700 cm⁻¹ (Gas phase, often overestimated).[2][3]
Amide II (N-H)	1520–1540 cm⁻¹ (Sharp, distinct).[2][3]	1500–1530 cm⁻¹ (Coupling often underestimated).[2][3]
Environment	Solid State (Intermolecular H-bonds present).[1][2][3]	Gas Phase (Isolated molecule, no H-bonds).[1][2][3]
Cost/Time	Low / <10 Minutes.	High / Hours to Days (CPU time).[2][3][5]
Verdict	Gold Standard for QC and purity.	Essential for assigning complex coupled modes.

Expert Insight: The Scaling Factor

Raw DFT calculations typically overestimate frequencies by 4-5% due to the harmonic approximation. When comparing Method B to Method A, apply a scaling factor of 0.961 to theoretical values to align them with experimental results.

Detailed Spectral Analysis of Amide Bands[6]

The following assignments are derived from comparative data of 4-bromobenzamide and N-(naphthalen-2-yl)benzamide analogs.

Amide I Band (C=O[2][3] Stretch)

• Position: 1650 – 1670 cm⁻¹[1][2][3]

• Mechanistic Origin: ~80% C=O stretching, minor contributions from C-N stretching.[2][3]

• Structural Logic:

  • Resonance Effect: The N-naphthalen-2-yl group allows the nitrogen lone pair to delocalize into the naphthalene ring.[1] This competes with the carbonyl resonance, slightly increasing the double-bond character of the C=O compared to N-alkyl amides.

  • Inductive Effect: The para-bromo atom is electron-withdrawing.[1][2] It pulls electron density away from the carbonyl carbon, slightly stiffening the C=O bond and shifting the frequency upward relative to unsubstituted N-(naphthalen-2-yl)benzamide.[1][2]

Amide II Band (N-H Deformation)[1][3]

• Position: 1520 – 1540 cm⁻¹[1][2][3]

• Mechanistic Origin: ~60% N-H in-plane bending strongly coupled with ~40% C-N stretching.[1][2]

• Diagnostic Value: This band is the "fingerprint" of the secondary amide linkage. If the synthesis failed (e.g., hydrolysis to carboxylic acid), this band will be absent.[2][3]

• Shift: In the solid state (KBr or ATR), this band shifts to higher frequencies due to hydrogen bonding stabilization of the N-H bond.[3]

Amide III Band (Complex Mode)[2][3]

• Position: 1250 – 1310 cm⁻¹[1][3]

• Mechanistic Origin: A complex mix of N-H bending, C-N stretching, and O=C-N bending.[2][3]

• Observation: Often weaker and harder to identify than Amide I/II. It is highly sensitive to the conformation (twist angle) between the amide plane and the naphthalene ring.[3]

Amide A (N-H Stretch)[2][3]

• Position: 3250 – 3350 cm⁻¹[1][2][3]

• Appearance:

  • Free (Dilute Solution): Sharp peak >3400 cm⁻¹.

  • Associated (Solid State): Broad, intense band ~3300 cm⁻¹ due to intermolecular Hydrogen Bonding (N-H[2][3]···O=C).

Experimental Protocol: Synthesis & Characterization

To ensure data integrity, the following self-validating workflow is recommended.

Synthesis (Schotten-Baumann Conditions)[1][2][3]

• Reagents: 4-bromobenzoyl chloride (1.0 eq), 2-naphthylamine (1.0 eq), Pyridine or TEA (1.2 eq), DCM (Solvent).[1][2][3]

• Procedure: Add acid chloride dropwise to amine solution at 0°C. Stir at RT for 4 hours.

• Quench: Wash with 1M HCl (removes unreacted amine) and sat. NaHCO₃ (removes unreacted acid).[2][3]

IR Sample Preparation (Method A)

• Technique: Attenuated Total Reflectance (ATR) is preferred over KBr pellets to avoid moisture contamination (which obscures Amide A).[2][3]

• Step-by-Step:

  • Clean the Diamond/ZnSe crystal with isopropanol.

  • Place ~2 mg of dry solid product on the crystal.

  • Apply pressure using the anvil until the force gauge reads optimal (usually 80-100 units).

  • Acquire spectrum (32 scans, 4 cm⁻¹ resolution).[2][3]

  • Validation: Check for the disappearance of the N-H doublet of the starting amine (3400/3500 cm⁻¹) and the C=O shift from acid chloride (~1770 cm⁻¹) to amide (~1660 cm⁻¹).[3]

Visualization of Logic & Workflow

The following diagrams illustrate the vibrational assignments and the experimental validation logic.

Diagram 1: Vibrational Modes & Electronic Effects[2]

Caption: Electronic and environmental influences on the primary amide vibrational modes.[1][2][3]

Diagram 2: Experimental Validation Workflow

Caption: Decision tree for validating synthesis success via IR spectroscopy.

References

• NIST Chemistry WebBook. Benzamide, 4-bromo-N-(1-naphthyl)- IR Spectrum.[1][2][3] (Note: Analogous structure reference). National Institute of Standards and Technology. Link[1][2][3]

• Research Journal of Pharmacy and Technology. Energy Gap and Infrared Frequencies of Benzamide and Di-Chlorine Benzamide from Density Functional Calculations. (2018).[2][3][6] Provides DFT scaling factors for benzamides. Link

• SpectraBase. Benzamide, 4-bromo-N-(2-fluorophenyl)- Vapor Phase IR.[1][2][3][7] Wiley Science Solutions. Link

• ChemicalBook. 4-Bromobenzamide IR Spectrum. (CAS 698-67-9).[1][3][8] Validates the 4-bromo benzoyl core vibrations.[1] Link

• MDPI Molecules. X-ray Structure Determination of Naphthalen-2-yl 1-(Benzamido...)triazole. (2022).[3][9] Discusses structural conformation of N-naphthyl benzamides. Link

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• 2. Synthesis, characterization and anticancer evaluation of 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole - Arabian Journal of Chemistry [arabjchem.org]
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A Guide to the Mass Spectrometry Fragmentation of 4-bromo-N-(naphthalen-2-yl)benzamide: An In-Depth Technical Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing invaluable insights into molecular weight and structure through the analysis of fragmentation patterns. This guide offers a detailed exploration of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 4-bromo-N-(naphthalen-2-yl)benzamide, a compound of interest in medicinal chemistry.

While a publicly available experimental spectrum for this specific molecule is not readily accessible, a comprehensive analysis of its constituent chemical motifs and established fragmentation principles allows for a robust prediction of its behavior under mass spectrometric conditions. This guide will deconstruct the probable fragmentation pathways, compare them with related structures, and provide a foundational understanding for researchers encountering similar molecular scaffolds.

Predicted Molecular Ion and Isotopic Pattern

The initial and most fundamental piece of information obtained from a mass spectrum is the molecular ion peak (M+). For 4-bromo-N-(naphthalen-2-yl)benzamide (C₁₇H₁₂BrNO), the calculated monoisotopic mass is approximately 325.01 g/mol , with the nominal mass being 325 g/mol . A crucial characteristic of brominated compounds is the presence of two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (approximately 50.7% and 49.3%, respectively). This results in a distinctive isotopic pattern for the molecular ion, which will appear as two peaks of nearly equal intensity separated by two mass-to-charge units (m/z), M+ and M+2.[1][2] This isotopic signature is a powerful diagnostic tool for identifying the presence of bromine in an unknown compound.

Core Fragmentation Pathways: The Amide Bond Cleavage

The most probable and energetically favorable fragmentation pathway for N-aryl benzamides under electron ionization is the cleavage of the amide bond (C-N).[3][4] This central bond scission is a primary event that dictates the subsequent fragmentation cascade.

Pathway A: Formation of the 4-Bromobenzoyl Cation

Cleavage of the amide bond with charge retention on the benzoyl moiety results in the formation of the 4-bromobenzoyl cation. This fragment is expected to be a prominent peak in the spectrum.

• m/z 183/185: This ion will also exhibit the characteristic 1:1 isotopic pattern of bromine. The peak at m/z 183 corresponds to the cation containing the ⁷⁹Br isotope, while the peak at m/z 185 corresponds to the ⁸¹Br isotope.

Further fragmentation of this acylium ion can occur through the loss of carbon monoxide (CO), a common fragmentation pathway for benzoyl derivatives, leading to the formation of the 4-bromophenyl cation.[4]

• m/z 155/157: This fragment arises from the neutral loss of 28 Da (CO) from the 4-bromobenzoyl cation. The bromine isotopic pattern will be preserved.

Pathway B: Formation of the Naphthalen-2-ylaminyl Radical Cation and Related Ions

Alternatively, charge retention on the naphthalene portion following amide bond cleavage would lead to the naphthalen-2-amine radical cation.

• m/z 143: This peak corresponds to the [C₁₀H₉N]⁺ radical cation. Aromatic amines are relatively stable, and this ion is expected to be observed.

Further fragmentation of the naphthalene moiety can also occur, although aromatic systems are generally more resistant to extensive fragmentation due to their stability.[5]

The following diagram, generated using DOT language, illustrates these primary fragmentation pathways.

Caption: Predicted primary fragmentation pathways of 4-bromo-N-(naphthalen-2-yl)benzamide.

Comparison with Structurally Similar Compounds

The predicted fragmentation pattern can be benchmarked against the known mass spectra of related compounds.

• Benzamide: The mass spectrum of benzamide shows a characteristic loss of the amino group (-NH₂) to form the benzoyl cation (m/z 105), which then loses CO to form the phenyl cation (m/z 77).[6] This supports the proposed formation of the 4-bromobenzoyl cation and its subsequent fragmentation.

• 4-Bromo-N-substituted Benzamides: Data for compounds like 4-bromo-N-ethyl-N-methylbenzamide also show the formation of the 4-bromobenzoyl cation (m/z 183/185) as a major fragment.[7][8]

• N-Aryl Amides: Studies on various N-aryl amides consistently report the N-CO bond cleavage as a dominant fragmentation pathway.[3][4]

The table below summarizes the expected key fragments and their corresponding m/z values.

Fragment Ion	Structure	m/z (mass-to-charge ratio)	Notes
Molecular Ion	[C₁₇H₁₂BrNO]⁺	325/327	Exhibits a characteristic 1:1 isotopic pattern for bromine.
4-Bromobenzoyl Cation	[C₇H₄BrO]⁺	183/185	A primary fragment from amide bond cleavage, showing a bromine isotopic pattern.
4-Bromophenyl Cation	[C₆H₄Br]⁺	155/157	Resulting from the loss of CO from the 4-bromobenzoyl cation.
Naphthalen-2-amine Radical Cation	[C₁₀H₉N]⁺	143	Formed by amide bond cleavage with charge retention on the naphthalene moiety.

Experimental Protocol: Acquiring a Mass Spectrum

For researchers seeking to obtain an experimental mass spectrum of 4-bromo-N-(naphthalen-2-yl)benzamide, the following is a generalized protocol for electron ionization mass spectrometry (EI-MS).

Objective: To obtain the mass spectrum of 4-bromo-N-(naphthalen-2-yl)benzamide to confirm its molecular weight and fragmentation pattern.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization source is typically used for this type of analysis.

Methodology:

• Sample Preparation:

  • Dissolve a small amount (approximately 1 mg/mL) of the purified compound in a suitable volatile solvent such as dichloromethane or ethyl acetate.

• GC Separation (Optional but Recommended):

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • Use a non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Employ a temperature program to ensure the elution of the compound, for example, an initial temperature of 100°C held for 1 minute, then ramping to 300°C at 20°C/min and holding for 5 minutes.

• Mass Spectrometry Analysis:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: Standard 70 eV.

  • Mass Range: Scan from m/z 50 to 400 to ensure capture of the molecular ion and all significant fragments.

  • Ion Source Temperature: Typically 230°C.

  • Quadrupole Temperature: Typically 150°C.

• Data Analysis:

  • Identify the molecular ion peaks (M+ and M+2).

  • Analyze the major fragment ions and propose fragmentation pathways.

  • Compare the observed spectrum with the predicted pattern and any available library spectra of related compounds.

The following diagram outlines the general workflow for this experimental approach.

Caption: General workflow for obtaining and interpreting the EI mass spectrum of a small molecule.

Conclusion

The mass spectrometry fragmentation of 4-bromo-N-(naphthalen-2-yl)benzamide is predicted to be dominated by the cleavage of the amide bond, leading to the formation of the 4-bromobenzoyl cation (m/z 183/185) and the naphthalen-2-amine radical cation (m/z 143) as the primary fragments. The presence of bromine will be readily identifiable by the characteristic M+ and M+2 isotopic pattern in the molecular ion and any bromine-containing fragments. This predictive analysis, grounded in the established fragmentation behavior of similar chemical structures, provides a valuable framework for the interpretation of experimental data and the structural confirmation of this and related compounds in drug discovery and development.

References

• PubMed. (2014). Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers. [Link]

• NIST. (n.d.). Benzamide, 4-bromo-N-(1-naphthyl)-. In NIST Chemistry WebBook. [Link]

• University of Calgary. (2018). CHEM 2600 Topic 3: Mass Spectrometry (MS). [Link]

• ResearchGate. (2023). Benzamide-simplified mass spectrum. [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2021). Synthesis, Characterization and Biological Evaluation of 4-(4-Bromo-1-Hydroxy Naphthalen-2-Yl)-6-(4-Methoxy Phenyl)-5,6-Dihydropyrimidine-2(1H)-One. [Link]

• Royal Society of Chemistry. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. [Link]

• National Center for Biotechnology Information. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• MDPI. (n.d.). Naphthalen-2-yl 1-(benzamido(diethoxyphosphoryl)methyl)-1H-1,2,3-triazole-4-carboxylate. [Link]

• National Center for Biotechnology Information. (n.d.). Electron ionization mass spectra of alkylated sulfabenzamides. [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). [Link]

• YouTube. (2022). mass spectrum & fragmentation of 1-bromobutane. [Link]

• PubChem. (n.d.). Benzamide, 4-bromo-N-ethyl-N-methyl-. [Link]

• NIST. (n.d.). Benzamide, N,N-diheptyl-4-bromo-. In NIST Chemistry WebBook. [Link]

• Doc Brown's Chemistry. (n.d.). CH3Br mass spectrum of bromomethane. [Link]

• Semantic Scholar. (2016). A Rapid and Sensitive Method for the Identification of Glycoside Compounds in Tobacco. [Link]

• SlidePlayer. (2011). Ion fragmentation of small molecules in mass spectrometry. [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. [Link]

• ResearchGate. (2014). 4-Bromo-N-(2-nitrophenyl)benzamide. [Link]

• PubMed. (2014). 4-Bromo-N-(2-nitro-phen-yl)benzamide. [Link]

• MDPI. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. [Link]

• RACO. (2009). Synthesis, antimicrobial activity and Electron Impact of Mass Spectra of Phthalazine-1,4-dione Derivatives. [Link]

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A Comparative Guide to the Crystal Structure of 4-bromo-N-(naphthalen-2-yl)benzamide and Its Analogs

Introduction

N-arylbenzamides represent a cornerstone in medicinal chemistry and materials science. Their rigid, planar amide linkage, flanked by tunable aromatic systems, provides a versatile scaffold for designing molecules with specific biological activities and material properties. The introduction of a naphthalene moiety, for instance, can enhance π-stacking interactions, crucial for binding to biological targets or for charge transport in organic electronics. Halogen substituents, such as bromine, further modulate the electronic properties and introduce the possibility of halogen bonding, a specific and directional non-covalent interaction increasingly exploited in crystal engineering and drug design.

This guide presents a comprehensive analysis of the anticipated crystal structure of 4-bromo-N-(naphthalen-2-yl)benzamide. In the absence of a published crystal structure for this specific compound, we will leverage high-quality crystallographic data from closely related analogs to predict its molecular conformation and supramolecular assembly. This comparative approach not only allows us to build a robust model of the target compound but also provides deeper insights into the subtle interplay of substituent effects on the crystal packing of N-arylbenzamides. For researchers in drug development and materials science, understanding these structure-property relationships is paramount for rational molecular design.

Methodology

Proposed Synthesis of 4-bromo-N-(naphthalen-2-yl)benzamide

The synthesis of N-arylbenzamides is typically achieved through the acylation of an amine with a benzoyl chloride. The following protocol is a standard and efficient method for synthesizing the title compound.

Experimental Protocol:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.43 g (10 mmol) of 2-naphthylamine in 30 mL of anhydrous dichloromethane. Add 1.5 mL of triethylamine to the solution as a base to neutralize the HCl byproduct.

• Addition of Acyl Chloride: In a separate beaker, dissolve 2.2 g (10 mmol) of 4-bromobenzoyl chloride in 15 mL of anhydrous dichloromethane. Transfer this solution to a dropping funnel and add it dropwise to the stirred solution of 2-naphthylamine over 15 minutes.

• Reaction: After the addition is complete, stir the reaction mixture at room temperature for 1 hour, then heat to reflux for 2 hours. Monitor the reaction progress by thin-layer chromatography.

• Work-up: Upon completion, cool the reaction mixture to room temperature. A precipitate of the product should form. Filter the solid and wash it sequentially with 20 mL of 1M HCl, 20 mL of water, and finally 20 mL of cold dichloromethane to remove unreacted starting materials and byproducts.

• Purification and Crystallization: Dry the crude product under vacuum. For single crystals suitable for X-ray diffraction, recrystallize the purified product from a suitable solvent system, such as an ethanol/dichloromethane mixture, by slow evaporation.

Causality of Experimental Choices:

• Anhydrous Dichloromethane: The use of an anhydrous solvent is crucial as acyl chlorides are highly reactive towards water, which would lead to the formation of the corresponding carboxylic acid and reduce the yield of the desired amide.

• Triethylamine: This tertiary amine acts as an acid scavenger, reacting with the HCl gas produced during the reaction. This prevents the protonation of the nucleophilic 2-naphthylamine, ensuring it remains available to react with the electrophilic 4-bromobenzoyl chloride, thus driving the reaction to completion.

• Reflux: Heating the reaction mixture increases the reaction rate, ensuring the reaction proceeds to completion in a reasonable timeframe.

Single-Crystal X-ray Diffraction Analysis

A standard protocol for single-crystal X-ray diffraction would involve mounting a suitable single crystal on a diffractometer. Data would be collected at a low temperature (e.g., 100 K) to minimize thermal vibrations. The structure would then be solved using direct methods and refined by full-matrix least-squares on F².

Predicted Crystal Structure of 4-bromo-N-(naphthalen-2-yl)benzamide

Based on the analysis of related crystal structures, we can predict the key structural features of 4-bromo-N-(naphthalen-2-yl)benzamide.

Molecular Geometry:

The molecule is expected to be non-planar. The central amide group (C-N-C=O) will be essentially planar, but the 4-bromophenyl and naphthalen-2-yl rings will be twisted relative to this plane. This twisting is a common feature in N-arylbenzamides and arises from steric hindrance between the aromatic rings. For instance, in 4-bromo-N-phenylbenzamide, the dihedral angle between the phenyl and 4-bromophenyl rings is 58.63(9)°[1]. In N-(naphthalen-1-yl)benzamide, the dihedral angle between the naphthalene and phenyl rings is a more pronounced 86.63(5)°[2][3]. The 2-substitution on the naphthalene ring in our target compound might lead to a slightly different dihedral angle compared to the 1-substituted analog due to altered steric interactions.

Intermolecular Interactions:

The supramolecular assembly in the crystal lattice will likely be dominated by a combination of N-H···O hydrogen bonds, C-H···π interactions, and potentially halogen bonds involving the bromine atom.

• N-H···O Hydrogen Bonds: This is a classic interaction in amides, where the amide N-H group of one molecule donates a hydrogen bond to the carbonyl oxygen of a neighboring molecule. This typically leads to the formation of infinite chains or centrosymmetric dimers.

• Halogen Bonding: The bromine atom on the 4-bromophenyl ring can act as a halogen bond donor, forming interactions with electronegative atoms like oxygen or another bromine atom. Short Br···O or Br···Br contacts are observed in related structures, influencing the crystal packing[4][5][6].

• π-π Stacking: The presence of two large aromatic systems (bromophenyl and naphthalenyl) will likely lead to significant π-π stacking interactions, which will play a crucial role in the overall crystal packing.

Comparative Crystal Structure Analysis

To substantiate our predictions, we will now compare the crystal structures of several key analogs.

Primary Comparison Points: 4-bromo-N-phenylbenzamide and N-(naphthalen-1-yl)benzamide

These two compounds represent the core structural motifs of our target molecule.

Parameter	4-bromo-N-phenylbenzamide [1]	N-(naphthalen-1-yl)benzamide [2][3]
Formula	C₁₃H₁₀BrNO	C₁₇H₁₃NO
Crystal System	Triclinic	Orthorhombic
Space Group	P-1	Pbca
Dihedral Angle (Aromatic Rings)	58.63(9)°	86.63(5)°
Key Intermolecular Interactions	N-H···O hydrogen bonds, C-H···π contacts	N-H···O hydrogen bonds

The significant difference in the dihedral angle between the two aromatic rings highlights the influence of the bulkier naphthalene system compared to a phenyl ring. The crystal packing in both structures is dominated by N-H···O hydrogen bonds, forming chains of molecules.

Influence of the Bromo-Substituent

Comparing 4-bromo-N-phenylbenzamide with its non-brominated parent compound, N-phenylbenzamide, reveals the role of the bromine atom. While both form N-H···O hydrogen-bonded chains, the presence of bromine in 4-bromo-N-phenylbenzamide introduces the possibility of halogen bonding and alters the electrostatic potential of the aromatic ring, which can influence C-H···π and π-π stacking interactions[4][7]. In the crystal structure of 4-bromo-N-(4-methoxy-2-nitrophenyl)benzamide, a short Br···O contact of 3.2018(12) Å is observed, demonstrating the potential for such interactions[5].

Influence of Additional Functional Groups

The presence of other functional groups can significantly alter the intermolecular interactions. In 4-bromo-N-(2-hydroxyphenyl)benzamide, both O-H···O and N-H···O hydrogen bonds are present, leading to the formation of chains that are further linked into sheets by weak C-H···O interactions[8]. This creates a more complex and robust hydrogen-bonding network compared to structures with only the amide group.

Visualizing Molecular Structure and Interactions

The following diagrams, generated using Graphviz, illustrate the molecular structure of our target compound and the key intermolecular interactions observed in its analogs.

Caption: Molecular structure of 4-bromo-N-(naphthalen-2-yl)benzamide.

Caption: Key intermolecular interactions in N-arylbenzamides.

Implications for Drug Development and Materials Science

The structural insights gained from this comparative analysis are highly valuable. In drug development, understanding the preferred conformation and intermolecular interactions of 4-bromo-N-(naphthalen-2-yl)benzamide can inform the design of more potent and selective inhibitors for target proteins. The bromine atom can be a key interaction point within a binding pocket, and the naphthalene moiety can engage in favorable π-stacking with aromatic amino acid residues.

In materials science, controlling the crystal packing through substituent effects is crucial for tuning the properties of organic semiconductors. The interplay of hydrogen bonding, halogen bonding, and π-π stacking determines the molecular arrangement and, consequently, the charge transport pathways within the material.

Conclusion

While the definitive crystal structure of 4-bromo-N-(naphthalen-2-yl)benzamide remains to be experimentally determined, a detailed and scientifically grounded prediction of its key structural features can be made through a comparative analysis of its close analogs. We anticipate a non-planar molecular conformation with the crystal packing governed by a combination of N-H···O hydrogen bonds, potential Br···O or Br···Br halogen bonds, and significant π-π stacking interactions from the extended aromatic systems. This guide provides a robust framework for understanding the structure of this compound and highlights the subtle yet significant influence of substituents on the supramolecular architecture of N-arylbenzamides, offering valuable insights for researchers in both drug discovery and materials science.

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